2-(benzyloxy)propanamide
Overview
Description
2-(benzyloxy)propanamide is an organic compound with the molecular weight of 179.22 g/mol . It is also known by its IUPAC name, 2-(benzyloxy)propanamide . The compound is typically in the form of a powder .
Synthesis Analysis
The synthesis of 2-(benzyloxy)propanamide involves a radical condensation reaction where benzylic alcohols and acetamides are coupled to generate 3-arylpropanamides . This transformation is performed with potassium tert-butoxide as the only additive . Another method involves the in situ methylation of 2-benzyloxy pyridine .Molecular Structure Analysis
The molecular structure of 2-(benzyloxy)propanamide consists of 10 carbon atoms, 13 hydrogen atoms, 1 nitrogen atom, and 2 oxygen atoms . The InChI code for this compound is 1S/C10H13NO2/c1-8(10(11)12)13-7-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H2,11,12) .Chemical Reactions Analysis
As an amide, 2-(benzyloxy)propanamide can participate in various organic processes to form other useful compounds for synthesis . For instance, it can undergo a Hoffman rearrangement to produce ethylamine gas .Physical And Chemical Properties Analysis
2-(benzyloxy)propanamide is a powder with a melting point of 101-106°C .Scientific Research Applications
Chemical Synthesis
2-(benzyloxy)propanamide is used in chemical synthesis . It’s a compound with a molecular weight of 179.22 and a melting point between 101-106°C . It’s typically stored at room temperature and comes in a physical form of powder .
[1,2]-Wittig Rearrangement
The compound has been studied in the context of the [1,2]-Wittig Rearrangement . This rearrangement is a chemical reaction where a substituent on a molecule is moved from one atom to another. In the case of 2-(benzyloxy)propanamide, it was found that the rearrangement process was not as favorable as other reactions .
3. Synthesis of Benzyl Ethers and Esters 2-(benzyloxy)propanamide has been used as a reagent for the synthesis of benzyl ethers and esters . This makes it a valuable tool in organic chemistry, where benzyl ethers and esters are commonly used as intermediates in the synthesis of more complex molecules .
Studies on Oxazoline Chemistry
The compound has been used in studies on oxazoline chemistry . Oxazolines are a type of heterocyclic compound, which are compounds that contain atoms of at least two different elements as members of its rings .
Studies on Base-Induced Wittig Rearrangement
Further studies on the base-induced Wittig rearrangement of 2-(benzyloxy)aryloxazolines have revealed its limitations . Aza- and thia-analogues are unsuccessful, as competing processes intervene and the rearrangement is suppressed completely in both 2-benzyloxy-3-pyridyl-oxazolines and -amides .
Studies on Direct Cyclisation
The compound has been used in studies on direct cyclisation . Cyclisation is a process where a molecule forms a cycle (ring) of atoms. In the case of 2-(benzyloxy)propanamide, it was found that cyclisation of the α-branched benzhydryl ether occurred to give the 3-iminodihydrobenzofuran .
Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(benzyloxy)propanamide involves the reaction of benzyl alcohol with chloroacetyl chloride to form benzyl chloroacetate, which is then reacted with 2-amino-propanoic acid to form the final product.", "Starting Materials": [ "Benzyl alcohol", "Chloroacetyl chloride", "2-amino-propanoic acid" ], "Reaction": [ "Step 1: Benzyl alcohol is reacted with chloroacetyl chloride in the presence of a base such as triethylamine to form benzyl chloroacetate.", "Step 2: The benzyl chloroacetate is then reacted with 2-amino-propanoic acid in the presence of a base such as sodium hydroxide to form 2-(benzyloxy)propanamide.", "Step 3: The product is then purified using techniques such as recrystallization or column chromatography." ] } | |
CAS RN |
66183-20-8 |
Molecular Formula |
C10H13NO2 |
Molecular Weight |
179.2 |
Purity |
95 |
Origin of Product |
United States |
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